Cas no 14338-82-0 (Dibutyl methylenedithiodi(acetate))

• Product Name: Dibutyl methylenedithiodi(acetate)
• CAS No: 14338-82-0
• MF: C₁₃H₂₄O₄S₂
• MW: 308.457262039185
• MDL: MFCD00027216
• CID: 142440
• PubChem ID: 87573100
• Update Time: 2025-07-12

Dibutyl methylenedithiodi(acetate) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-[methylenebis(thio)]bis-, 1,1'-dibutyl ester
• Dibutyl Methylenebis(thioglycolate)
• Methylenebis(thioglycolic Acid Dibutyl Ester)
• METHYLENEBIS(THIOGLYCOLIC ACID DI-N-BUTYL ESTER)
• Acetic acid,2,2'-[methylenebis(thio)]bis-,dibutyl ester
• Dibutylmethylendithiodi(acetat)
• dibutylmethylenedithiodi(acetate)
• METHYLENE BIS(BUTYL THIOGLYCOLATE)
• DI-N-BUTYL METHYLENEBIS(THIOGLYCOLATE)
• Methylenebis(thio)bis(acetic acid butyl) ester
• Methylenebis-(mercaptoacetic acid butyl ester)
• 2,2’-[methylenebis(thio)]bis-aceticacidibutylester
• Methylenebis(thioglycolicaciddi-n-butylester)95+%
• Dibutyl methylenedithiodi(acetate)
• Acetic acid, 2,2'-[methylenebis(thio)]bis-, dibutyl ester
• Acetic acid, 2,2'-(methylenebis(thio))bis-, dibutyl ester
• Acetic acid, 2,2'-[methylenebis(thio)]bis-, 1,1'-dibutyl ester
• Acetic acid, 2,2'-(methylenebis(thio))bis-, 1,1'-dibutyl ester
• dibutyl 2,2'-(methylenedisulfanediyl)diacetate
• QCWRDNFBMVSDEY-UHFFFAOYSA-N
• butyl 2-[(2-butoxy-2-oxoethyl)s
• Acetic acid,2,2'-[methylenebis(thio)]bis-
• EINECS 238-289-2
• 14338-82-0
• AS-71353
• MFCD00027216
• E79352
• NS00009359
• Butyl (([(2-butoxy-2-oxoethyl)sulfanyl]methyl)sulfanyl)acetate #
• M1137
• AKOS015915793
• butyl 2-[(2-butoxy-2-oxoethyl)sulfanylmethylsulfanyl]acetate
• CS-0334113
• BUTYL 2-({[(2-BUTOXY-2-OXOETHYL)SULFANYL]METHYL}SULFANYL)ACETATE
• DTXSID2065755
• SCHEMBL2815450
• W-110376
• dibutyl 2,2'-methylenebis(sulfanediyl)diacetate
• Dibutyl 2,2'-(methylenebis(sulfanediyl))diacetate
• Methylene-bis-(thioglycolic acid di-n-butyl ester)
• EC 238-289-2
• METHYLENEBIS(THIOGLYCOLICACIDDI-N-BUTYLESTER)

• MDL： MFCD00027216
• Inchi： 1S/C13H24O4S2/c1-3-5-7-16-12(14)9-18-11-19-10-13(15)17-8-6-4-2/h3-11H2,1-2H3
• InChI Key： QCWRDNFBMVSDEY-UHFFFAOYSA-N
• SMILES： S(CSCC(=O)OCCCC)CC(=O)OCCCC

Computed Properties

• Exact Mass: 308.11200
• Monoisotopic Mass: 308.11160159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• Surface Charge: 0
• XLogP3: 4

Experimental Properties

• Color/Form: Not determined
• Density: 1.09
• Boiling Point: 178°C/1mmHg(lit.)
• Flash Point: 167 °C
• Refractive Index: 1.4870-1.4900
• PSA: 103.20000
• LogP: 3.09690
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters